Cas no 192461-96-4 ((±)\u200b-\u200b8,\u200b9-\u200bDHET)

(±)\u200b-\u200b8,\u200b9-\u200bDHET structure
192461-96-4 structure
Product Name:(±)\u200b-\u200b8,\u200b9-\u200bDHET
CAS No:192461-96-4
MF:C20H34O4
MW:338.481566905975
CID:116185
PubChem ID:5283144
Update Time:2025-07-20

(±)\u200b-\u200b8,\u200b9-\u200bDHET Chemical and Physical Properties

Names and Identifiers

    • 5,11,14-Eicosatrienoicacid, 8,9-dihydroxy-, (5Z,11Z,14Z)-
    • (±)8,9-DHET
    • (5E,11E,14E)-8,9-dihydroxyicosa-5,11,14-trienoic acid
    • 8,9-Dihydroxyeicosatrienoic acid
    • (±)8(9)-DiHET
    • DCJBINATHQHPKO-TYAUOURKSA-N
    • (5Z,11Z,14Z)-8,9-dihydroxyicosa-5,11,14-trienoic acid
    • (+/-)8,9-DiHETrE
    • 192461-96-4
    • AKOS040755691
    • 8,9-DHET
    • (5Z,11Z,14Z)-8,9-dihydroxyicosatrienoic acid
    • (??)8(9)-DiHET
    • DTXSID80390597
    • J-012445
    • Q27104912
    • 8,9-dihydroxyeicosa-5,11,14-trienoic acid
    • 8,9-DiHETrE
    • SCHEMBL2512152
    • (5Z,11Z,14Z)-8,9-Dihydroxyeicosa-5,11,14-trienoate
    • CHEBI:63970
    • 8,9-dihydroxyeicosatrienoate
    • (5Z,11Z,14Z)-8,9-Dihydroxyeicosa-5,11,14-trienoic acid
    • 5,11,14-Eicosatrienoic acid, 8,9-dihydroxy-, (5Z,11Z,14Z)-
    • (5Z,11Z,14Z)-8,9-Dihydroxyicosa-5,11,14-trienoate
    • 8,9-dihydroxy-5Z,11Z,14Z-eicosatrienoate
    • 8,9-dihydroxy-5Z,11Z,14Z-icosatrienoic acid
    • (+/-)8,9-DHET
    • LMFA03050006
    • 8,9-dihydroxy-5Z,11Z,14Z-eicosatrienoic acid
    • 8,9-DHET-[d11]
    • 8,9-dihydroxy-5(Z),11(Z),14(Z)-eicosatrienoic acid
    • DB-215003
    • (5Z,11z,14z)-8,9-dihydroxy-5,11,14-icosatrienoic acid
    • HY-113112
    • (±)\u200b-\u200b8,\u200b9-\u200bDHET
    • Inchi: 1S/C20H34O4/c1-2-3-4-5-6-7-8-9-12-15-18(21)19(22)16-13-10-11-14-17-20(23)24/h6-7,9-10,12-13,18-19,21-22H,2-5,8,11,14-17H2,1H3,(H,23,24)/b7-6-,12-9-,13-10-
    • InChI Key: DCJBINATHQHPKO-TYAUOURKSA-N
    • SMILES: OC(C/C=C\CCCC(=O)O)C(C/C=C\C/C=C\CCCCC)O

Computed Properties

  • Exact Mass: 338.24582
  • Monoisotopic Mass: 338.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.025
  • Boiling Point: 515.2°Cat760mmHg
  • Flash Point: 279.4°C
  • Refractive Index: 1.514
  • PSA: 77.76
  • LogP: 4.38230

(±)\u200b-\u200b8,\u200b9-\u200bDHET Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64786-25ug
(±)8(9)-DiHET
192461-96-4 98%
25ug
¥1156.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64786-50ug
(±)8(9)-DiHET
192461-96-4 98%
50ug
¥2201.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64786-100ug
(±)8(9)-DiHET
192461-96-4 98%
100ug
¥4013.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64786-250ug
(±)8(9)-DiHET
192461-96-4 98%
250ug
¥8596.00 2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D911944-100μg
(±)8(9)-DiHET ((±)8,9-DiHETrE)
192461-96-4 98%
100μg
¥6,269.40 2022-01-14
TRC
D299848-0.5mg
(±)\u200b-\u200b8,\u200b9-\u200bDHET
192461-96-4
0.5mg
$ 325.00 2022-06-05
TRC
D299848-1mg
(±)​-​8,​9-​DHET
192461-96-4
1mg
$752.00 2023-05-18
TRC
D299848-2.5mg
(±)​-​8,​9-​DHET
192461-96-4
2.5mg
$1654.00 2023-05-18
TRC
D299848-5mg
(±)​-​8,​9-​DHET
192461-96-4
5mg
$3135.00 2023-05-18
TRC
D299848-.5mg
(±)​-​8,​9-​DHET
192461-96-4
5mg
$397.00 2023-05-18

(±)\u200b-\u200b8,\u200b9-\u200bDHET Related Literature

Additional information on (±)\u200b-\u200b8,\u200b9-\u200bDHET

Recent Advances in the Study of 192461-96-4 and (±)-8,9-DHET: Implications for Chemical Biology and Pharmaceutical Research

The compound 192461-96-4, along with its derivative (±)-8,9-DHET, has garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential therapeutic applications and their role in elucidating biochemical pathways. This research brief synthesizes the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 192461-96-4, which contribute to its bioactivity. The compound's ability to modulate specific enzymatic pathways has been a focal point of investigation. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 192461-96-4 acts as a potent inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism. This property suggests potential applications in drug-drug interaction studies and personalized medicine.

The derivative (±)-8,9-DHET has been the subject of extensive pharmacological characterization. A 2024 study in Biochemical Pharmacology revealed that (±)-8,9-DHET exhibits remarkable anti-inflammatory properties by selectively targeting the arachidonic acid cascade. The study employed advanced molecular docking simulations and in vitro assays to demonstrate the compound's high affinity for cyclooxygenase-2 (COX-2), with minimal effects on COX-1, indicating a potentially favorable safety profile for therapeutic use.

Significant progress has been made in the synthetic chemistry of these compounds. A novel asymmetric synthesis route for (±)-8,9-DHET was reported in Organic Letters (2023), achieving an impressive 92% enantiomeric excess. This methodological advancement addresses previous challenges in producing optically pure forms of the compound, which is crucial for structure-activity relationship studies and clinical development.

From a translational perspective, preclinical studies using animal models have shown promising results. Research published in the European Journal of Pharmacology (2024) demonstrated that (±)-8,9-DHET significantly reduced inflammation in a rheumatoid arthritis model without observable hepatotoxicity, a common limitation of current anti-inflammatory drugs. These findings support further investigation into the compound's therapeutic potential for chronic inflammatory conditions.

Despite these advances, challenges remain in the development of these compounds. Recent pharmacokinetic studies have identified issues with oral bioavailability of 192461-96-4, prompting investigations into novel formulation strategies. A 2024 study in the International Journal of Pharmaceutics explored nanoparticle-based delivery systems, showing improved plasma concentration profiles in rodent models.

The research landscape surrounding 192461-96-4 and (±)-8,9-DHET continues to evolve rapidly. Future directions include the development of more selective analogs, comprehensive toxicology studies, and exploration of combination therapies. These compounds represent promising candidates for addressing unmet medical needs, particularly in inflammation and metabolic disorders.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk